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Compound of Interest

Compound Name: AR453588

Cat. No.: B15612358 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

AR453588 is a potent, orally bioavailable small molecule that functions as a glucokinase (GK)

activator.[1][2][3] With an EC50 of 42 nM, AR453588 demonstrates significant anti-

hyperglycemic activity by enhancing the function of glucokinase, a critical enzyme in glucose

metabolism.[1][2] This activation occurs in key metabolic tissues like the pancreas and liver,

where it promotes glucose-stimulated insulin secretion and increases hepatic glucose uptake,

respectively.[1][4] Given its mechanism of action, AR453588 is a compound of significant

interest for research into novel therapeutics for type 2 diabetes.

Accurate and reproducible experimental results depend on the correct preparation of

compound stock solutions. This document provides a comprehensive protocol for the

preparation, storage, and use of AR453588 stock solutions in dimethyl sulfoxide (DMSO).

Compound Data and Storage
All quantitative data for AR453588 is summarized in the table below for easy reference.
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Property Value

Molecular Formula C₂₅H₂₅N₇O₂S₂

Molecular Weight 519.64 g/mol [2]

CAS Number 1065609-00-8[2]

Appearance Off-white to light yellow solid[2]

Solubility in DMSO 100 mg/mL (192.44 mM)[2]

Storage (Powder) -20°C for 3 years; 4°C for 2 years[2]

Storage (Stock Solution)
-80°C for up to 6 months; -20°C for up to 1

month[2]

Experimental Protocols
Required Materials and Equipment

AR453588 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber, or light-protecting microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath sonicator (recommended)

Personal Protective Equipment (PPE): lab coat, safety goggles, and appropriate chemical-

resistant gloves (e.g., butyl rubber or thick latex gloves; nitrile gloves may offer limited

protection)[5][6]

Safety Precautions
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DMSO is a potent solvent that can readily penetrate the skin and may carry dissolved

substances with it.[6] Always handle DMSO and the resulting stock solution inside a

chemical fume hood.[5]

Wear appropriate PPE at all times to prevent skin and eye contact.

Consult the Safety Data Sheet (SDS) for AR453588 and DMSO before handling.

Preparation of a 10 mM AR453588 Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution. The volumes can be

scaled as needed.

Calculation:

Formula: Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular Weight

( g/mol ) / 1000

Calculation: Mass (mg) = 10 mM × 1 mL × 519.64 g/mol / 1000 = 5.1964 mg

Therefore, approximately 5.20 mg of AR453588 is needed.

Step-by-Step Procedure:

Before opening, allow the vial of AR453588 powder to equilibrate to room temperature to

prevent condensation.

Carefully weigh out 5.20 mg of AR453588 powder and transfer it to a sterile microcentrifuge

tube.

Using a calibrated pipette, add 1 mL of anhydrous DMSO to the tube. It is crucial to use a

new or properly stored anhydrous grade of DMSO, as the solvent is hygroscopic and

absorbed water can affect compound solubility and stability.[2]

Close the tube tightly and vortex the solution for 1-2 minutes until the solid is fully dissolved.

If the compound does not dissolve completely, place the tube in a water bath sonicator for 5-

10 minutes to facilitate dissolution.[2] Visually inspect the solution to ensure no particulates
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remain.

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile, clearly labeled tubes.[7]

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term

use (up to 1 month).[2]

Preparation of Working Solutions for Cellular Assays
The high concentration of the DMSO stock solution is toxic to cells. It must be diluted to a

working concentration in an appropriate aqueous buffer or cell culture medium.

Thaw a single-use aliquot of the AR453588 stock solution at room temperature.

To prevent precipitation of the compound, perform serial dilutions. Do not dilute the stock

solution directly into the aqueous medium in a single large step.

Ensure the final concentration of DMSO in the cell culture or assay is less than 0.5%, and

ideally below 0.1%, to minimize solvent-induced toxicity.[7]

Crucially, always include a vehicle control in your experiments. This control should contain

the same final concentration of DMSO as the experimental samples to account for any

effects of the solvent itself.[7]

Signaling Pathway and Workflow Diagrams
Mechanism of Action
AR453588 allosterically activates glucokinase (GK), a key regulator of glucose homeostasis.[1]

In pancreatic β-cells, GK acts as a glucose sensor.[4] By enhancing GK activity, AR453588
increases the rate of glucose metabolism, which elevates the intracellular ATP:ADP ratio. This

change leads to the closure of ATP-sensitive potassium (KATP) channels, resulting in

membrane depolarization and an influx of calcium ions (Ca2+), which triggers the secretion of

insulin.[4] In the liver, GK activation promotes the uptake of glucose from the blood and its

conversion into glycogen for storage, thus reducing overall hepatic glucose output.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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